Cas no 2361799-83-7 (N-(1-Methylsulfonylpiperidin-4-yl)-4-(prop-2-enoylamino)benzamide)

• Product Name: N-(1-Methylsulfonylpiperidin-4-yl)-4-(prop-2-enoylamino)benzamide
• CAS No: 2361799-83-7
• MF: C₁₆H₂₁N₃O₄S
• MW: 351.420642614365
• CID: 5778412
• PubChem ID: 145905250
• Update Time: 2025-11-06

N-(1-Methylsulfonylpiperidin-4-yl)-4-(prop-2-enoylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methanesulfonylpiperidin-4-yl)-4-(prop-2-enamido)benzamide
• N-(1-Methylsulfonylpiperidin-4-yl)-4-(prop-2-enoylamino)benzamide
• EN300-26589366
• Z3294833445
• 2361799-83-7

• Inchi： 1S/C16H21N3O4S/c1-3-15(20)17-13-6-4-12(5-7-13)16(21)18-14-8-10-19(11-9-14)24(2,22)23/h3-7,14H,1,8-11H2,2H3,(H,17,20)(H,18,21)
• InChI Key： JEPIVFPPFXFMQX-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(CC1)NC(C1C=CC(=CC=1)NC(C=C)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 351.12527733g/mol
• Monoisotopic Mass: 351.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Additional information on N-(1-Methylsulfonylpiperidin-4-yl)-4-(prop-2-enoylamino)benzamide

Research Briefing on N-(1-Methylsulfonylpiperidin-4-yl)-4-(prop-2-enoylamino)benzamide (CAS: 2361799-83-7)

In recent years, the compound N-(1-Methylsulfonylpiperidin-4-yl)-4-(prop-2-enoylamino)benzamide (CAS: 2361799-83-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonylpiperidinyl and acrylamide functional groups, has shown promising potential in various therapeutic applications, particularly in targeted drug development and kinase inhibition. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(1-Methylsulfonylpiperidin-4-yl)-4-(prop-2-enoylamino)benzamide involves a multi-step process, starting with the functionalization of piperidine derivatives and subsequent coupling with acrylamide-containing benzamide intermediates. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, including the sulfonyl group and the acrylamide moiety, are critical for its bioactivity, enabling selective interactions with target proteins such as kinases and other signaling molecules.

One of the most notable applications of this compound is its role as a covalent inhibitor of specific kinases. Research published in 2023 demonstrated its efficacy in selectively targeting aberrant kinase activity in cancer cells, leading to apoptosis and reduced tumor growth in preclinical models. The acrylamide group facilitates covalent binding to cysteine residues in the kinase active site, providing a sustained inhibitory effect. This mechanism has been particularly effective in treating resistant forms of cancer, where traditional ATP-competitive inhibitors fail.

Beyond oncology, N-(1-Methylsulfonylpiperidin-4-yl)-4-(prop-2-enoylamino)benzamide has also shown potential in neurodegenerative diseases. A recent study explored its ability to modulate tau protein aggregation, a hallmark of Alzheimer's disease. The compound's sulfonylpiperidinyl group was found to interact with tau fibrils, disrupting their formation and reducing neurotoxicity in vitro. These findings suggest a dual therapeutic role for this molecule, warranting further investigation in both cancer and neurodegenerative disorders.

Despite its promising attributes, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have revealed issues with bioavailability and metabolic stability, prompting researchers to explore prodrug strategies and formulation improvements. Additionally, the potential for off-target effects due to the reactive acrylamide group necessitates careful optimization to enhance selectivity. Ongoing research aims to address these limitations while expanding the compound's therapeutic scope.

In conclusion, N-(1-Methylsulfonylpiperidin-4-yl)-4-(prop-2-enoylamino)benzamide (CAS: 2361799-83-7) represents a versatile and potent candidate for drug development. Its unique chemical structure and mechanism of action offer opportunities for treating complex diseases, particularly in oncology and neurology. Future studies will focus on refining its properties and advancing it through preclinical and clinical trials to unlock its full therapeutic potential.